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Compound of Interest

Compound Name: 3-Methyl-2-nitrobenzoic acid

Cat. No.: B045383 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-2-nitrobenzoic Acid
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-2-nitrobenzoic acid. It is intended for researchers,

scientists, and drug development professionals to ensure the safe handling of this chemical

and to minimize risks to personnel and the environment.

Chemical Identifier:

Name: 3-Methyl-2-nitrobenzoic acid

Synonyms: 2-Nitro-m-toluic acid

CAS Number: 5437-38-7

Hazard Identification: 3-Methyl-2-nitrobenzoic acid is classified as a hazardous substance.

According to the Globally Harmonized System (GHS), its primary hazards are:

Skin irritation (H315)[1][2]

Serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]
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It is a white to yellow solid and caution is advised as its toxicological properties have not been

fully investigated.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling this chemical.

PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[4]

Hand Protection Chemical-resistant gloves

Butyl gloves are recommended

for handling nitro compounds.

[5] Always inspect gloves

before use and change them

immediately if contaminated.[4]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[4]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[3][4]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3-Methyl-2-nitrobenzoic acid.
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1. Preparation and Engineering Controls:

All handling of 3-Methyl-2-nitrobenzoic acid powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[4][6]

Ensure that an eyewash station and a safety shower are readily accessible.[3]

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]

Avoid the formation of dust during handling.[1][7][8]

3. During the Experiment:

Keep all containers with 3-Methyl-2-nitrobenzoic acid clearly labeled.[7]

Avoid contact with skin and eyes.[1][3][7]

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[3][9]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Spill Management and Disposal Plan
Spill Management Protocol:

Chemical Spill Occurs Immediate Response Cleanup Procedure Final Disposal

Spill of 3-Methyl-2-nitrobenzoic Acid Evacuate immediate areaStep 1 Ensure adequate ventilation
(use fume hood if possible)

Step 2 Don appropriate PPE
(respirator, gloves, etc.)

Step 3
Contain the spillStep 4 For solid spill:

Carefully sweep up material

Step 5 Place in a labeled, sealed container
for hazardous waste

Step 6 Dispose of as hazardous waste
in accordance with local regulations

Step 7

Click to download full resolution via product page

Caption: Workflow for handling a spill of 3-Methyl-2-nitrobenzoic acid.

Disposal Plan:
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[3]

Consult state and local hazardous waste regulations to ensure complete and accurate

classification.[3]

Dispose of the contents and container to an approved waste disposal plant.[9] Do not allow

the material to enter drains or water courses.[7]

Contaminated clothing and adsorbent materials should be sealed in a vapor-tight plastic bag

for eventual disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

